N-(4-ethoxyphenyl)-4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H26N4O2S/c1-3-25-17-6-4-16(5-7-17)21-18(24)23-11-8-15(9-12-23)14-26-19-20-10-13-22(19)2/h4-7,10,13,15H,3,8-9,11-12,14H2,1-2H3,(H,21,24)
• InChI Key: SGRPSALQIMXHNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCC(CC2)CSC3=NC=CN3C
• Molecular Formula: C19H26N4O2S
• Molecular Weight: 374.5 g/mol

Description

N-(4-ethoxyphenyl)-4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H26N4O2S and its molecular weight is 374.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity of Heterocyclic Compounds

Research involves synthesizing novel heterocyclic compounds derived from visnaginone and khellinone, showing analgesic and anti-inflammatory activities, potentially indicating a broader application of similar compounds in developing new pharmacological agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antagonist Effects on Neuroreceptors

Studies on specific compounds like WAY-100635 demonstrate potent and selective antagonist activities on 5-HT1A receptors, highlighting the relevance of similar structural compounds in neuropharmacology (Craven, Grahame-Smith, & Newberry, 1994).

Antimycobacterial Activity

Compounds with ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates structure have been evaluated for their activity against Mycobacterium tuberculosis, demonstrating potential as novel therapeutic agents against tuberculosis (Jeankumar et al., 2013).

Radiolabeling and Imaging Applications

The development of mixed ligand fac-tricarbonyl complexes for labeling bioactive molecules suggests the use of structurally complex compounds in diagnostic imaging, potentially including radiotracer development for PET imaging (Mundwiler et al., 2004).